Cas no 161531-59-5 (2,4-Pentanedione,1,3,3-trifluoro-)

• Product Name: 2,4-Pentanedione,1,3,3-trifluoro-
• CAS No: 161531-59-5
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• CID: 109776
• Update Time: 2024-01-24

2,4-Pentanedione,1,3,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,1,3,3-trifluoro-
• 2,4-Pentanedione, 1,3,3-trifluoro-

• Inchi： 1S/C5H5F3O2/c1-3(9)5(7,8)4(10)2-6/h2H2,1H3
• InChI Key： OKVIZWWHPDFNGH-UHFFFAOYSA-N
• SMILES： C(F)C(=O)C(F)(F)C(=O)C

Computed Properties

• Exact Mass: 154.02415
• Monoisotopic Mass: 154.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 157.8±35.0 °C(Predicted)
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones